N-(2-chlorobenzyl)-2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)acetamide dihydrochloride

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[4-(1-methylimidazol-2-yl)piperazin-1-yl]acetamide;dihydrochloride
• InChI: InChI=1S/C17H22ClN5O.2ClH/c1-21-7-6-19-17(21)23-10-8-22(9-11-23)13-16(24)20-12-14-4-2-3-5-15(14)18;;/h2-7H,8-13H2,1H3,(H,20,24);2*1H
• InChI Key: JORYMCWBKCLSHQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1N2CCN(CC2)CC(=O)NCC3=CC=CC=C3Cl.Cl.Cl
• Molecular Formula: C17H24Cl3N5O
• Molecular Weight: 420.8 g/mol

Description

The compound N-(2-chlorobenzyl)-2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)acetamide dihydrochloride is a chemically synthesized molecule that appears to be designed for biological activity. Although the provided papers do not directly discuss this specific compound, they do provide insight into similar compounds with related structures and potential biological activities. For instance, the first paper discusses N-(benzo[d]thiazol-2-yl)-2-(piperazin-1-yl)acetamide analogs as COX-2 inhibitors, which suggests that the compound may also be designed to target similar biological pathways or enzymes . The second paper describes analogs with antitumor activities, indicating that the compound could potentially have applications in cancer treatment .

Synthesis Analysis

The synthesis of related compounds involves a two-step chemical process. Initially, different amino benzothiazoles are chloroacetylated and then reacted with substituted piperazines in the presence of a base to yield the final products . This suggests that the synthesis of N-(2-chlorobenzyl)-2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)acetamide dihydrochloride might follow a similar pathway, starting with the appropriate chlorobenzyl and imidazolyl piperazine precursors.

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using techniques such as 1H NMR, 13C NMR, and elemental analysis . These methods would likely be applicable to determine the structure of the compound , ensuring the correct synthesis and identifying any impurities or by-products.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds are typically base-catalyzed reactions between chloroacetylated intermediates and substituted piperazines . The specific reactions for the compound would depend on the exact substituents present on the benzyl and piperazine components.

Physical and Chemical Properties Analysis

While the physical and chemical properties of N-(2-chlorobenzyl)-2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)acetamide dihydrochloride are not directly provided, related compounds have been evaluated for their biological activities, such as anti-inflammatory and antitumor effects . These activities are indicative of the compound's solubility, stability, and overall reactivity, which are important aspects of its physical and chemical properties.